(5Z)-5-(5-bromo-2-methoxybenzylidene)-2-(2-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
Description
This compound belongs to the thiazolo[3,2-b][1,2,4]triazol-6(5H)-one class, characterized by a fused heterocyclic core with a Z-configuration benzylidene substituent. Its structure includes a 5-bromo-2-methoxybenzylidene group at position 5 and a 2-bromophenyl substituent at position 2. Such derivatives are frequently explored for antimicrobial, anticancer, and anti-inflammatory applications due to their structural versatility .
Properties
Molecular Formula |
C18H11Br2N3O2S |
|---|---|
Molecular Weight |
493.2 g/mol |
IUPAC Name |
(5Z)-5-[(5-bromo-2-methoxyphenyl)methylidene]-2-(2-bromophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
InChI |
InChI=1S/C18H11Br2N3O2S/c1-25-14-7-6-11(19)8-10(14)9-15-17(24)23-18(26-15)21-16(22-23)12-4-2-3-5-13(12)20/h2-9H,1H3/b15-9- |
InChI Key |
JKKGVHRDQKSNAN-DHDCSXOGSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)Br)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=CC=C4Br)S2 |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4Br)S2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism remains to be fully elucidated.
- It likely interacts with cellular components (e.g., enzymes, receptors) due to its structural features.
- Further studies are needed to understand its mode of action.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound is compared to analogs with variations in substituents on the benzylidene and phenyl rings, as well as differences in heterocyclic frameworks. Key structural and functional distinctions are outlined below:
Substituent Position and Halogen Effects
Key Observations :
- Bromine Position: The target compound’s 2-bromophenyl group (vs.
- Methoxy vs. Ethoxy : Ethoxy-substituted analogs (e.g., ) show better solubility but require higher synthetic effort.
- Heteroaromatic Substituents : Thiophene-containing derivatives (e.g., ) exhibit superior antibacterial activity, likely due to sulfur’s electron-rich nature.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
